[4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate

• IUPAC Name: [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate
• InChI: InChI=1S/C16H13N3O2S/c1-11(20)21-13-7-5-12(6-8-13)14-10-22-16(18-14)19-15-4-2-3-9-17-15/h2-10H,1H3,(H,17,18,19)
• InChI Key: YFQHGDBAEINTBI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC=N3
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

[4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate: is a complex organic compound that features a pyridine ring, a thiazole ring, and a phenyl acetate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate typically involves multi-step organic reactions. One common method includes the condensation of a pyridine derivative with a thiazole derivative, followed by the introduction of the phenyl acetate group. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for optimizing yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale organic synthesis techniques, including batch and continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often facilitated by oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: In chemistry, [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate is used as a building block for synthesizing more complex molecules. It is also studied for its reactivity and potential as a catalyst in various organic reactions.

Biology: In biological research, this compound is investigated for its potential as a bioactive molecule. It may exhibit antimicrobial, antiviral, or anticancer properties, making it a candidate for drug development.

Medicine: In medicine, the compound is explored for its therapeutic potential. It may act on specific molecular targets, such as enzymes or receptors, to exert its effects. Research is ongoing to determine its efficacy and safety in clinical settings.

Industry: In industrial applications, [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate is used in the production of advanced materials, such as polymers and coatings. Its unique chemical properties make it suitable for enhancing the performance of these materials.

Mechanism of Action

The mechanism of action of [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Pyridine Derivatives: Compounds with a pyridine ring, such as nicotinamide and pyridoxine.

Thiazole Derivatives: Compounds with a thiazole ring, such as thiamine and benzothiazole.

Phenyl Acetate Derivatives: Compounds with a phenyl acetate group, such as phenyl acetate and benzyl acetate.

Uniqueness: What sets [4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate apart is its combination of these three functional groups. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.